2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)-4-quinolinamine

• IUPAC Name: 2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)quinolin-4-amine
• InChI: InChI=1S/C17H14Cl2N2O2/c1-22-11-5-3-10(4-6-11)20-16-13-9-12(23-2)7-8-14(13)21-17(19)15(16)18/h3-9H,1-2H3,(H,20,21)
• InChI Key: YSKJEMFRPNKWGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(C(=NC3=C2C=C(C=C3)OC)Cl)Cl
• Molecular Formula: C17H14Cl2N2O2
• Molecular Weight: 349.2 g/mol

Description

2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)-4-quinolinamine is a synthetic chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. The compound exhibits unique properties that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)-4-quinolinamine involves the inhibition of various cellular pathways that are essential for the growth and survival of cancer cells. The compound targets specific enzymes and proteins that are involved in cell division, DNA replication, and protein synthesis. By inhibiting these pathways, the compound induces apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)-4-quinolinamine has been shown to have significant effects on various biochemical and physiological processes. The compound has been shown to inhibit the activity of specific enzymes that are involved in inflammation and immune response. Additionally, the compound has been shown to have neuroprotective effects by preventing the accumulation of toxic proteins in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)-4-quinolinamine in lab experiments is its high potency and specificity. The compound exhibits potent activity against cancer cells and has a low toxicity profile. However, the compound is relatively complex to synthesize, and the yield may vary depending on the reaction conditions. Additionally, the compound may exhibit different effects depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on 2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)-4-quinolinamine. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are needed to elucidate the specific cellular pathways that are targeted by the compound. This information can be used to develop more effective therapeutic strategies for cancer and other diseases. Finally, there is a need for more in-depth studies on the safety and toxicity profile of the compound to ensure its suitability for clinical use.

Synthesis Methods

The synthesis of 2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)-4-quinolinamine involves a multi-step process that includes the reaction of 2,3-dichloro-6-methoxyquinoline with 4-methoxyphenylamine followed by the reaction with sodium hydride and chloroform. The final product is obtained by the reaction of the intermediate with hydrochloric acid. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

2,3-dichloro-6-methoxy-N-(4-methoxyphenyl)-4-quinolinamine has been extensively studied for its potential applications in various therapeutic areas. The compound exhibits potent anti-cancer activity by inhibiting the growth of cancer cells. It has also been shown to have anti-inflammatory, anti-viral, and anti-microbial properties. Additionally, the compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.